Cas no 2228398-86-3 (5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine)

• Product Name: 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine
• CAS No: 2228398-86-3
• MF: C₈H₁₅N₃OS
• MW: 201.28920006752
• CID: 6149372
• PubChem ID: 165611368
• Update Time: 2025-05-19

5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine
• EN300-1741847
• 2228398-86-3
• 5-[1-(aminooxy)ethyl]-N,N,4-trimethyl-1,3-thiazol-2-amine

• Inchi： 1S/C8H15N3OS/c1-5-7(6(2)12-9)13-8(10-5)11(3)4/h6H,9H2,1-4H3
• InChI Key： YPFLLAFRBODRPH-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(C)ON)N(C)C

Computed Properties

• Exact Mass: 201.09358328g/mol
• Monoisotopic Mass: 201.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 79.6Ų

Additional information on 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine

Professional Introduction to Compound with CAS No. 2228398-86-3 and Product Name: 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine

The compound identified by the CAS number 2228398-86-3 and the product name 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a thiazole core, a moiety well-documented for its pharmacological relevance, alongside functional groups that enhance its chemical reactivity and biological efficacy.

In recent years, there has been a surge in research focused on developing novel derivatives of thiazole-based compounds due to their demonstrated efficacy in various pharmacological contexts. The specific arrangement of atoms in 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine, including the presence of an aminooxy group and trimethyl substitution at the nitrogen atoms, contributes to its unique chemical properties. These features not only influence its solubility and stability but also play a critical role in modulating its interaction with biological targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The thiazole ring serves as a scaffold that can be further modified to create molecules with tailored biological activities. For instance, studies have shown that thiazole derivatives exhibit antimicrobial, anti-inflammatory, and anticancer properties. The presence of the aminooxy group in 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine suggests that it may participate in hydrogen bonding interactions, which could be exploited for designing molecules with enhanced binding affinity to biological receptors.

The trimethyl substitution at the nitrogen atoms not only stabilizes the molecule but also introduces steric hindrance that can influence its pharmacokinetic profile. This aspect is particularly important in drug design, as it can affect how quickly a drug is metabolized and eliminated from the body. Recent advancements in computational chemistry have enabled researchers to predict these properties with greater accuracy, allowing for more efficient development of novel therapeutics.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of understanding structure-activity relationships (SARs). The compound 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine exemplifies this principle, as its molecular structure has been carefully crafted to balance multiple functional requirements. The combination of electronic and steric effects arising from its substituents makes it a promising candidate for further investigation.

Moreover, the thiazole core has been extensively studied for its role in various biological pathways. It is known to interact with enzymes and receptors involved in metabolic processes, inflammation, and cell signaling. By modifying the substituents attached to this core structure, researchers can fine-tune these interactions to achieve desired therapeutic outcomes. The specific modifications present in 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine suggest that it may exhibit unique mechanisms of action compared to other thiazole derivatives.

In clinical settings, compounds like this one are often evaluated for their potential as lead candidates for new drugs. The process involves rigorous testing to assess their safety and efficacy. Preliminary studies have indicated that derivatives with similar structural features may have applications in treating conditions such as neurodegenerative diseases and autoimmune disorders. While further research is needed to fully understand the therapeutic potential of 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine, these early findings are encouraging.

The synthesis of this compound also highlights advancements in synthetic methodologies that allow for the efficient construction of complex molecular architectures. Techniques such as multi-step organic synthesis combined with modern catalytic processes have made it possible to produce intricate molecules like this one with high yield and purity. These improvements are crucial for enabling more comprehensive pharmacological screening programs.

From a computational perspective, molecular modeling techniques are increasingly being used to predict how compounds will behave within biological systems. By simulating interactions between 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine and target proteins or enzymes, researchers can gain insights into its potential mode of action before conducting expensive wet-lab experiments. This approach accelerates the drug discovery process by allowing researchers to prioritize the most promising candidates based on theoretical data.

The future direction of research on compounds like this one will likely involve exploring their potential in combination therapies. Many diseases are complex and require multifaceted approaches for effective treatment. By combining 5-1-(aminooxy)ethyl-N,N,4-trimethyl-1,3-thiazol-2-amine with other agents that target different aspects of a disease pathway, researchers may be able to achieve synergistic effects that improve patient outcomes.

In conclusion,5–(Aminooxy)ethyln,N,4–trimethytl–l,3–thiazl–2–arnine (CAS No.: 2228398–86–3) stands out as a significant compound in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its molecular design incorporates elements known to interact favorably with biological targets while maintaining chemical stability necessary for effective drug development. As research continues into this area, thiazl derivatives will likely play an increasingly important role in addressing unmet medical needs across various therapeutic areas.